Cas no 60-51-5 (dimethoate)

• Product Name: dimethoate
• CAS No: 60-51-5
• MF: C₅H₁₂NO₃PS₂
• MW: 229.257439613342
• MDL: MFCD00053676
• CID: 33759
• PubChem ID: 24863050
• Update Time: 2026-05-14

dimethoate Chemical and Physical Properties

Names and Identifiers

• dimethoate
• O,O-dimethyl methylcarbamoylmethyl phosphorodithioate
• Dimethoate in acetone
• Additions to Method 8140
• Dimethoate solution
• Method 8270B - Organophosphorous Pesticide Mix
• 2-dimethoxyphosphinothioylthio-N-methylacetamide
• Aadimethoal
• BI 58
• CHAMP
• CYGON
• FIP
• L 395
• Lurgo
• O,O-dimethyl S-[2-(methylamino)-2-oxoethyl] phosphorodithioate
• O,O-dimethyl S-methylcarbamoylmethyl phosphorodithioate
• O,O-Dimethyl S-methylcarbomoylmethyl phosphorodithioate
• oms94
• phosphamide
• ROGOR
• Tara
• O,O-Dimethyl S-(N-methylcarbamoylmethyl) phosphorodithioate
• Phosphorodithioic acid O,O-dimethyl S-(2-(methylamino)-2-oxoethyl) ester
• Def
• Defend
• Fosfamid
• Perfekthion
• Rebelate
• Roxion

• MDL： MFCD00053676
• Inchi： 1S/C5H12NO3PS2/c1-6-5(7)4-12-10(11,8-2)9-3/h4H2,1-3H3,(H,6,7)
• InChI Key： MCWXGJITAZMZEV-UHFFFAOYSA-N
• SMILES： CNC(CSP(OC)(OC)=S)=O
• BRN： 1785339

Computed Properties

• Exact Mass: 229.00000
• Monoisotopic Mass: 228.999621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals, camphor smell, industrial products are usually light yellowish brown emulsion [1]
• Density: 1.281
• Melting Point: 52-52.5 ºC
• Boiling Point: 107 ºC (0.05 torr)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: nD65 1.5334
• Water Partition Coefficient: Slightly soluble 2.5 g/100 ml
• PSA: 114.76000
• LogP: 2.02440
• Sensitiveness: Sensitive to light
• Merck: 13,3246
• Solubility: Slightly soluble in water, soluble in ethanol \ chloroform \ benzene \ ketones, etc [7]

dimethoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H302,H312,H319,H332
• Warning Statement： P210,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2783
• WGK Germany：3
• Hazard Category Code： 21/22
• Safety Instruction： S2-S36/37-S24/25-S23-S53-S26
• RTECS：TE1750000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 orally in rats: 250 mg/kg (Schafer)
• Storage Condition：2-8°C
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic dithiophosphoric acids and derivatives Dithiophosphate O-esters

Additional information on dimethoate

Professional Introduction to Dimethoate (CAS No: 60-51-5)

Dimethoate, a compound with the chemical formula C₉H₁₁NO₃PS, is a widely recognized organophosphate insecticide that has been extensively utilized in agricultural practices for decades. Its efficacy in controlling a broad spectrum of pests has made it a cornerstone in pest management strategies. With a CAS number of 60-51-5, this compound is well-documented in scientific literature and regulatory frameworks, reflecting its significant role in both industrial and academic settings.

The mechanism of action for dimethoate revolves around its ability to inhibit cholinesterase enzymes, which are crucial for nerve signal transmission in insects. This biochemical interaction disrupts the nervous system of target pests, leading to their incapacitation and eventual death. The compound's effectiveness against a variety of insects, including aphids, mites, and whiteflies, has made it a preferred choice for farmers seeking robust pest control solutions.

In recent years, the agricultural sector has witnessed a growing demand for sustainable and environmentally friendly pest management alternatives. While dimethoate remains a potent tool in this arsenal, researchers have been exploring its potential benefits and limitations in the context of modern agricultural practices. One of the most significant advancements in this field has been the development of novel formulations that enhance the compound's efficacy while minimizing its environmental impact.

The latest research on dimethoate has highlighted its potential role in integrated pest management (IPM) systems. By combining its use with other biological and cultural control methods, farmers can achieve more sustainable pest suppression. For instance, studies have shown that when used in rotation with other insecticides, dimethoate can help delay the development of resistance in pest populations, thereby extending its useful lifespan.

From a chemical perspective, dimethoate's structure and reactivity have been subjects of intense study. Researchers have been investigating ways to modify its molecular framework to improve its stability and reduce its toxicity to non-target organisms. These efforts have led to the emergence of new derivatives that maintain the insecticidal properties of dimethoate while exhibiting enhanced safety profiles.

The regulatory landscape surrounding dimethoate has also evolved significantly over the years. Regulatory agencies worldwide have been reassessing its use based on emerging scientific evidence and public health considerations. While some regions have imposed stricter limitations on its application, others continue to support its use under controlled conditions. This evolving regulatory framework underscores the importance of ongoing research and monitoring to ensure the responsible use of this compound.

In academic research, dimethoate has served as a valuable model compound for studying the effects of organophosphate insecticides on biological systems. Its well-characterized mechanism of action has provided insights into the broader class of cholinesterase inhibitors, contributing to advancements in both pest management and human health research. For instance, studies on dimethoate have shed light on the potential risks associated with prolonged exposure to cholinesterase inhibitors, informing safer usage guidelines for both agricultural workers and consumers.

The global market for dimethoate continues to be influenced by factors such as changing agricultural needs, technological advancements, and environmental regulations. Manufacturers are increasingly focusing on developing eco-friendly formulations that align with the principles of green chemistry. These innovations not only enhance the performance of dimethoate but also address growing concerns about chemical residues in food crops and environmental contamination.

The future prospects for dimethoate are shaped by ongoing research efforts aimed at optimizing its use while minimizing potential risks. Collaborative initiatives between academia, industry, and regulatory bodies are essential for developing comprehensive strategies that balance effective pest control with environmental stewardship. As part of this effort, researchers are exploring novel application methods, such as targeted delivery systems and slow-release formulations, which could further improve the efficiency and safety of dimethoate-based pest management solutions.